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Compound of Interest

Compound Name:
2-Butenedioic acid (2Z)-, 1-

octadecyl ester

Cat. No.: B3048549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Maleic acid mono-octadecyl ester, a long-chain aliphatic ester of maleic acid, holds potential in

various applications, including as a surfactant, lubricant, and in the formulation of drug delivery

systems. A thorough understanding of its solid-state properties, particularly its crystal structure,

is paramount for optimizing its function and formulation. This technical guide addresses the

current state of knowledge regarding the crystal structure of maleic acid mono-octadecyl ester.

Extensive searches of crystallographic databases, academic literature, and patent filings

indicate that, to date, the complete crystal structure of maleic acid mono-octadecyl ester has

not been experimentally determined and deposited in the public domain. This guide, therefore,

provides a comprehensive overview of the available physicochemical data, details established

synthesis protocols, and outlines the inherent challenges and strategic approaches to its

crystallization.

Physicochemical Properties
Understanding the physicochemical properties of maleic acid mono-octadecyl ester is a

prerequisite for designing successful crystallization experiments. The key properties are

summarized in Table 1. The molecule possesses an amphiphilic nature, with a polar carboxylic

acid head group and a long, nonpolar octadecyl tail. This duality significantly influences its

solubility and self-assembly behavior, which are critical factors in crystallization.
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Property Value Source

Molecular Formula C₂₂H₄₀O₄ [1]

Molecular Weight 368.55 g/mol [2]

Appearance White Solid [2]

Melting Point

Not definitively reported, but

related long-chain monoalkyl

maleates are solids at room

temperature.

[3]

Solubility

Soluble in Chloroform

(Slightly), DMSO (Slightly,

Heated), Methanol (Slightly).

Insoluble in water.

[2]

pKa (of the carboxylic acid

group)

The pKa of the monoesters of

maleic acid are estimated to be

around 3.

[4]

Synthesis of Maleic Acid Mono-octadecyl Ester
The synthesis of maleic acid mono-octadecyl ester is typically achieved through the

esterification of maleic anhydride with octadecyl alcohol (stearyl alcohol). This reaction

proceeds via a ring-opening mechanism of the anhydride.

Experimental Protocol: Synthesis
Reactants: Maleic anhydride and octadecyl alcohol in a 1:1 molar ratio.

Solvent: The reaction can be carried out neat (without a solvent) or in a high-boiling point,

inert solvent such as toluene or xylene to aid in heat transfer and control.

Temperature: The reaction mixture is heated to a temperature typically ranging from 100°C to

140°C.

Reaction Time: The reaction is monitored for completion, which can take several hours.

Progress can be tracked by techniques such as thin-layer chromatography (TLC) or by
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monitoring the disappearance of the starting materials.

Purification: The resulting crude product, primarily the monoester, can be purified by

recrystallization from a suitable solvent, such as hexane or ethanol, to remove any unreacted

starting materials or the diester byproduct.

A generalized workflow for the synthesis is depicted in the following diagram:
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Synthesis Workflow
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Purification
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Maleic Acid Mono-octadecyl Ester
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Factors Influencing Crystallization

Molecular Properties

Crystallization Challenges

Desired Outcome

High Conformational
Flexibility

Tendency to Oil Out Formation of
Amorphous Solid

Amphiphilic Nature

Single Crystal Growth

Hinders

Potential for Polymorphism

Complicates Hinders
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Crystallization Screening Workflow
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Mono-octadecyl Ester
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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